Prop-2-enyl 2-(2-oxo-3-phenylchromen-7-yl)oxyacetate
Description
Prop-2-enyl 2-(2-oxo-3-phenylchromen-7-yl)oxyacetate, also known as PAC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. PAC is a derivative of coumarin, a natural compound found in many plants, and has been synthesized through various methods.
Scientific Research Applications
- Prop-2-enyl 2-(2-oxo-3-phenylchromen-7-yl)oxyacetate exhibits promising anticancer potential. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting proliferation and inducing apoptosis. Further studies are needed to understand its mechanism of action and potential as a therapeutic agent against specific cancer types .
- The compound’s structure suggests anti-inflammatory properties. It may modulate inflammatory pathways, making it relevant for conditions like rheumatoid arthritis, inflammatory bowel disease, and other inflammatory disorders. Preclinical studies have shown encouraging results, but clinical trials are necessary for validation .
- Some studies indicate that Prop-2-enyl 2-(2-oxo-3-phenylchromen-7-yl)oxyacetate could protect neurons from oxidative stress and neurodegenerative processes. Its potential in Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative conditions warrants further investigation .
- Researchers have explored the compound’s antimicrobial activity against bacteria, fungi, and viruses. It may serve as a lead compound for developing novel antibiotics or antiviral agents. Structural modifications could enhance its efficacy and specificity .
- Prop-2-enyl 2-(2-oxo-3-phenylchromen-7-yl)oxyacetate might have cardiovascular benefits. It could influence lipid metabolism, reduce oxidative stress, and improve endothelial function. Investigations into its effects on blood pressure, cholesterol levels, and atherosclerosis are ongoing .
- Due to its hydrophobic and hydrophilic moieties, this compound could be incorporated into drug delivery systems. Researchers have explored its use in micelles, nanoparticles, and liposomes. These systems enhance drug solubility, stability, and targeted delivery .
Anticancer Properties
Anti-Inflammatory Activity
Neuroprotective Effects
Antimicrobial Applications
Cardiovascular Health
Drug Delivery Systems
properties
IUPAC Name |
prop-2-enyl 2-(2-oxo-3-phenylchromen-7-yl)oxyacetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16O5/c1-2-10-23-19(21)13-24-16-9-8-15-11-17(14-6-4-3-5-7-14)20(22)25-18(15)12-16/h2-9,11-12H,1,10,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWYCQOKOWKUHDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC(=O)COC1=CC2=C(C=C1)C=C(C(=O)O2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Prop-2-enyl 2-(2-oxo-3-phenylchromen-7-yl)oxyacetate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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